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Compound of Interest

Compound Name: 8-Bromo-4-chloroquinoline

Cat. No.: B1281324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance

(NMR) and mass spectrometry (MS) data for 8-bromo-4-chloroquinoline. Additionally, it

outlines a detailed experimental protocol for its synthesis, offering a valuable resource for

researchers in medicinal chemistry and materials science.

Spectroscopic Data
The following tables summarize the key spectroscopic data for 8-bromo-4-chloroquinoline
(CAS No: 65340-71-8; Molecular Formula: C₉H₅BrClN).[1][2][3][4] Due to the limited availability

of published experimental spectra, predicted NMR data is provided alongside expected mass

spectrometry fragments to guide analytical efforts.

Table 1: Predicted ¹H NMR Spectral Data
Chemical Shift (δ) ppm Multiplicity Assignment

~8.8 Doublet H-2

~7.5 Doublet H-3

~7.8 Doublet of doublets H-5

~7.4 Triplet H-6

~8.1 Doublet of doublets H-7
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Note: Predicted values are based on computational models and may vary from experimental

results. The solvent is typically CDCl₃.

Table 2: Predicted ¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

~151 C-2

~123 C-3

~143 C-4

~150 C-4a

~130 C-5

~129 C-6

~136 C-7

~122 C-8

~126 C-8a

Note: Predicted values are based on computational models and may vary from experimental

results. The solvent is typically CDCl₃.

Table 3: Mass Spectrometry Data
m/z Interpretation

241/243/245

[M]⁺ Molecular ion peak exhibiting characteristic

isotopic pattern for one bromine and one

chlorine atom.

206/208
[M-Cl]⁺ Fragment corresponding to the loss of a

chlorine atom.

127
[M-Br-Cl]⁺ Fragment corresponding to the

quinoline radical cation.
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Note: Fragmentation patterns are predicted based on the structure and common fragmentation

pathways of halogenated quinolines.

Experimental Protocols
The synthesis of 8-bromo-4-chloroquinoline is typically achieved through the chlorination of

8-bromo-4-hydroxyquinoline. The following protocol is a representative procedure based on

established methods for similar transformations.[5]

Synthesis of 8-Bromo-4-chloroquinoline from 8-Bromo-4-hydroxyquinoline

Materials:

8-Bromo-4-hydroxyquinoline

Phosphorus oxychloride (POCl₃)

Ice

Sodium bicarbonate (NaHCO₃) solution (saturated)

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser, a mixture of 8-bromo-4-

hydroxyquinoline (1 equivalent) and phosphorus oxychloride (5-10 equivalents) is prepared.
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The reaction mixture is heated to reflux (approximately 110°C) and maintained at this

temperature for 2-4 hours. The progress of the reaction should be monitored by thin-layer

chromatography (TLC).

Upon completion, the reaction mixture is allowed to cool to room temperature and then

carefully poured onto crushed ice with vigorous stirring.

The acidic solution is neutralized by the slow addition of a saturated sodium bicarbonate

solution until a basic pH is achieved.

The aqueous layer is extracted three times with dichloromethane.

The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

8-bromo-4-chloroquinoline.

The crude product can be further purified by recrystallization from a suitable solvent (e.g.,

ethanol) or by column chromatography on silica gel.

Synthesis and Characterization Workflow
The following diagram illustrates the general workflow for the synthesis and spectroscopic

characterization of 8-bromo-4-chloroquinoline.
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Workflow for Synthesis and Characterization of 8-Bromo-4-chloroquinoline
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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